Cas no 113561-37-8 (2,5-Cyclohexadiene-1,4-dione,2-(3-hydroxy-3-methylnonadecyl)-3,5,6-trimethyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-(3-hydroxy-3-methylnonadecyl)-3,5,6-trimethyl-
• CAS No: 113561-37-8
• MF: C₂₉H₅₀O₃
• MW: 446.705509662628
• CID: 198848
• PubChem ID: 3086552
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-(3-hydroxy-3-methylnonadecyl)-3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-(3-hydroxy-3-methylnonadecyl)-3,5,6-trimethyl-
• 2-(3-hydroxy-3-methylnonadecyl)-3,5,6-trimethylcyclohexa-2,5-diene-1,4-dione
• DTXSID30921113
• 2,5-Cyclohexadiene-1,4-dione, 2-(3-hydroxy-3-methylnonadecyl)-3,5,6-trimethyl-
• 113561-37-8
• BRN 2016678
• 2-(3-Hydroxy-3-methylnonadecyl)-3,5,6-trimethyl-2,5-cyclohexadiene-1,4-dione

• Inchi： 1S/C29H50O3/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-29(5,32)22-20-26-25(4)27(30)23(2)24(3)28(26)31/h32H,6-22H2,1-5H3
• InChI Key： MMRJMBZSARWOAY-UHFFFAOYSA-N
• SMILES： OC(C)(CCC1C(C(C)=C(C)C(C=1C)=O)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 446.3762
• Monoisotopic Mass: 446.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 546.5°Cat760mmHg
• Flash Point: 298.4°C
• Refractive Index: 1.487
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids